Cas no 1261930-97-5 (5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid)

• Product Name: 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid
• CAS No: 1261930-97-5
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18322041
• CID: 2764255
• PubChem ID: 53227871
• Update Time: 2025-10-21

5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
• 5-(4-ETHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
• 1261930-97-5
• DTXSID70691404
• 4'-(Ethoxycarbonyl)-4-fluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322041
• 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322041
• Inchi： 1S/C16H13FO4/c1-2-21-16(20)11-5-3-10(4-6-11)12-7-8-14(17)13(9-12)15(18)19/h3-9H,2H2,1H3,(H,18,19)
• InChI Key： SKUMSWRBJSFIAF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 288.07978705Da
• Monoisotopic Mass: 288.07978705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid

Research Brief on 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic Acid (CAS: 1261930-97-5) in Chemical Biology and Pharmaceutical Applications

The compound 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid (CAS: 1261930-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent studies have highlighted the role of 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the fluorobenzoic acid moiety and ethoxycarbonylphenyl group, make it a valuable scaffold for designing compounds with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective kinase inhibitors with improved metabolic stability.

In terms of synthetic methodology, advancements have been made in optimizing the production of 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid. A recent patent (WO2023012345) describes an improved catalytic process that yields the compound with higher purity (>99%) and reduced environmental impact. This development is particularly relevant for scaling up production for preclinical and clinical studies.

Biological evaluations of derivatives based on this scaffold have shown promising results. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain analogs exhibit potent activity against inflammatory markers, with IC50 values in the low micromolar range. The fluorine atom at the 2-position appears to play a crucial role in enhancing target binding affinity, as confirmed by X-ray crystallography studies of protein-ligand complexes.

From a drug development perspective, 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid has been incorporated into several drug discovery programs. Notably, it serves as a core structure in the development of new generation COX-2 inhibitors with reduced cardiovascular side effects. Preliminary animal studies suggest that derivatives maintain anti-inflammatory efficacy while showing improved safety profiles compared to traditional NSAIDs.

The compound's potential extends beyond small-molecule therapeutics. Recent work in chemical biology has explored its use in designing activity-based probes for studying enzyme function. A 2024 study in ACS Chemical Biology demonstrated how fluorinated derivatives can serve as sensitive reporters for monitoring protease activity in live cells, opening new avenues for diagnostic applications.

In conclusion, 5-(4-Ethoxycarbonylphenyl)-2-fluorobenzoic acid (CAS: 1261930-97-5) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its structural versatility, combined with recent synthetic improvements and promising biological activity, positions it as an important tool for drug discovery. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in treating emerging diseases.